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Compound of Interest

Compound Name: 1,2-Dimethoxyethane

Cat. No.: B3028628

An In-depth Technical Guide to 1,2-Dimethoxyethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dimethoxyethane (DME), a
versatile acyclic ether solvent. It is also known as glyme, monoglyme, dimethyl glycol, or
ethylene glycol dimethyl ether.[1][2][3] Due to its chemical properties, it is a valuable solvent in
a wide range of applications, including organometallic chemistry, pharmaceutical synthesis, and
energy storage technologies.[4][5] This document details its physicochemical properties, key
applications, experimental protocols, and safety information.

Core Chemical Identifiers

The fundamental identification and structural information for 1,2-Dimethoxyethane are
summarized below.
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Identifier Value

CAS Number 110-71-4[6][7][8][°][10]
Molecular Formula CaH1002[6]

Molecular Weight 90.12 g/mol [4][6][7][11]
Linear Formula CHsOCH2CH20CHSs[7][8]
SMILES String CoccoC[7]

EC Number 203-794-9[7][8][10]

UN Number 2252[12]

Physicochemical Properties

1,2-Dimethoxyethane is a colorless liquid with a characteristic sharp, ether-like odor.[1][11][13]
It is a stable, aprotic solvent that is miscible with water and many organic solvents.[1][2] Its key
physical and chemical properties are detailed in the table below.

Property Value

Appearance Colorless liquid[6]

Density 0.867 g/mL at 25 °C[1][7][14]
Boiling Point 82 - 85 °C[1][2][6][7]

Melting Point -58 °C[2][6][7]

Vapor Pressure 48 mmHg at 20 °C[7]

Vapor Density 3.1 (relative to ain)[1][7][11]
Refractive Index n20/D 1.379[1][7][8]

Water Solubility Miscible[2][11]

Applications in Research and Development
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1,2-Dimethoxyethane's utility stems from its ability to act as a higher-boiling-point alternative
to solvents like diethyl ether and THF and its capacity to form chelate complexes with cations,
acting as a bidentate ligand.[2][3] This property is particularly valuable in stabilizing reactive

intermediates in organometallic chemistry.[5][6]
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Caption: Key application areas of 1,2-Dimethoxyethane.
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e Organometallic Chemistry: It is frequently used as a solvent and ligand in reactions such as
Grignard reactions, hydride reductions, and palladium-catalyzed cross-couplings (e.qg.,
Suzuki and Stille reactions).[2][3][5]

o Battery Technology: In lithium-ion batteries, DME serves as a low-viscosity component of the
electrolyte solvent, enhancing ionic conductivity and improving low-temperature
performance.[2][4][6]

e Pharmaceutical and Agrochemical Synthesis: Its excellent solvating properties for a wide
range of compounds make it an ideal medium for the synthesis of active pharmaceutical
ingredients and intermediates.[4][6]

e Polymer Science: DME is used as a solvent in the production of polymers like polyethers and
polyesters and for the etching of fluoropolymers.[3][4]

Experimental Protocols

The following sections provide generalized methodologies for common experimental
procedures involving 1,2-Dimethoxyethane.

Representative Protocol: Suzuki Cross-Coupling
Reaction

Suzuki coupling is a cornerstone of C-C bond formation in drug development. 1,2-
Dimethoxyethane is an effective solvent due to its ability to dissolve both organic reagents
and inorganic bases and to coordinate with the palladium catalyst.

Methodology:

» Reaction Setup: A flame-dried Schlenk flask or round-bottom flask is equipped with a
magnetic stir bar and a condenser.

 Inert Atmosphere: The apparatus is purged with an inert gas (e.g., Argon or Nitrogen) to
exclude oxygen and moisture.

» Reagent Addition: The aryl halide (1.0 eq.), boronic acid or ester (1.1-1.5 eq.), palladium
catalyst (e.g., Pd(PPhs)s, 1-5 mol%), and base (e.g., K2COs, Na2COs, 2-3 eq.) are added to
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the flask.

Solvent Addition: Anhydrous 1,2-Dimethoxyethane is added via syringe or cannula. A co-
solvent, typically water, is often added to facilitate the dissolution of the inorganic base.

Reaction: The mixture is heated (typically 60-85 °C) and stirred under the inert atmosphere
until the reaction is complete, as monitored by TLC or LC-MS.

Work-up: Upon cooling to room temperature, the reaction mixture is diluted with water and
extracted with an organic solvent (e.g., ethyl acetate).

Purification: The combined organic layers are washed with brine, dried over an anhydrous
salt (e.g., Na2SO4 or MgSOa), filtered, and concentrated under reduced pressure. The crude
product is then purified, typically by column chromatography.
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Caption: General workflow for a Suzuki cross-coupling reaction.
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Safety and Handling

1,2-Dimethoxyethane is a highly flammable liquid and poses several health hazards.[11][15]
Proper handling and storage are critical to ensure laboratory safety.

Safety Data Summary

Hazard Category Data

GHSO02 (Flammable), GHSO07 (Exclamation

GHS Pictograms
Mark), GHS08 (Health Hazard)[2]

Signal Word Danger[2][7]

H225 (Highly flammable liquid and vapour),
H332 (Harmful if inhaled), H360FD (May
damage fertility. May damage the unborn child)

Hazard Statements

[2][7][10]
Supplemental Hazard EUHO019 (May form explosive peroxides)[15]
Flash Point -2 °C to 5 °C (closed cup)[7][8]
Autoignition Temp. ~202 °C (396 °F)[7][11]
Explosive Limits LEL: 1.6%, UEL: 10.4%[7][11]

Handling and Storage Protocols

e Handling: Always handle 1,2-Dimethoxyethane in a well-ventilated area or a chemical fume
hood.[15][16] Use non-sparking tools and ground all equipment to prevent static discharge.
[15][16] Personal protective equipment (PPE), including safety glasses, flame-retardant lab
coats, and appropriate gloves, must be worn.[12][14] Avoid inhalation of vapors and contact
with skin and eyes.[12][16]

» Storage: Store in a cool, dry, well-ventilated, fireproof area away from heat, sparks, and open
flames.[15][16] Keep containers tightly closed and store separately from strong oxidizing
agents.[16] Due to the risk of peroxide formation, containers should be dated upon opening
and tested for peroxides before use, especially before distillation.[1]
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Caption: Safe handling workflow for 1,2-Dimethoxyethane in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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